2-(4-Methylpiperazin-1-yl)-5-nitropyrimidine

• Molecular Formula: C9H13N5O2
• Molecular Weight: 223.23 g/mol
• IUPAC Name: 2-(4-methylpiperazin-1-yl)-5-nitropyrimidine
• InChI: InChI=1S/C9H13N5O2/c1-12-2-4-13(5-3-12)9-10-6-8(7-11-9)14(15)16/h6-7H,2-5H2,1H3
• InChI Key: OAZQEHBBZOAQKN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC=C(C=N2)[N+](=O)[O-]

Description

2-(4-Methylpiperazin-1-yl)-5-nitropyrimidine is a useful research compound. Its molecular formula is C9H13N5O2 and its molecular weight is 223.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Nitro-malonaldehyde (1.57 g, 10 mmol) is dissolved in water (15 mL), followed by addition of 2-methyl-isothiourea (1.56 g, 5.6 mmol) and N-methylpiperazine (1.92 mL, 17.3 mL). After stirring at room temperature overnight, it is filtered and washed with water and hexane to yield 1.38 g (62%) of 2-(4-methyl-piperazin-1-yl)-5-nitro-pyrimidine as a white solid. MS (ESI) m/z 224.3 (M+H)+1. [Heterocycles. 1977, 6(12), 1999-2004].